3-amino-6-(4-methylphenyl)-2-sulfanylthieno[3,2-d]pyrimidin-4(3H)-one

• Molecular Formula: C13H11N3OS2
• Molecular Weight: 289.4 g/mol
• IUPAC Name: 3-amino-6-(4-methylphenyl)-2-sulfanylidene-1H-thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C13H11N3OS2/c1-7-2-4-8(5-3-7)10-6-9-11(19-10)12(17)16(14)13(18)15-9/h2-6H,14H2,1H3,(H,15,18)
• InChI Key: UGSDIDPVXUYUTB-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=CC3=C(S2)C(=O)N(C(=S)N3)N

Description

3-amino-6-(4-methylphenyl)-2-sulfanylthieno[3,2-d]pyrimidin-4(3H)-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound belongs to the class of thieno[3,2-d]pyrimidines, which have been shown to possess a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of 3-amino-6-(4-methylphenyl)-2-sulfanylthieno[3,2-d]pyrimidin-4(3H)-one is not fully understood. However, it has been reported to inhibit the activity of certain kinases, including JAK2 and FLT3. The compound has also been shown to induce apoptosis in cancer cells, suggesting that it may act as a potential anticancer agent.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-amino-6-(4-methylphenyl)-2-sulfanylthieno[3,2-d]pyrimidin-4(3H)-one have been studied in various in vitro and in vivo models. The compound has been shown to inhibit the growth of cancer cells and induce apoptosis through various mechanisms. It has also been reported to exhibit anti-inflammatory and antiviral activities, making it a potential candidate for the treatment of inflammatory and viral diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-amino-6-(4-methylphenyl)-2-sulfanylthieno[3,2-d]pyrimidin-4(3H)-one in lab experiments is its potent inhibitory activity against certain kinases. This makes it a valuable tool for studying the role of these kinases in various biological processes. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experimental setups.

Future Directions

There are several future directions for the study of 3-amino-6-(4-methylphenyl)-2-sulfanylthieno[3,2-d]pyrimidin-4(3H)-one. One potential direction is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another direction is the further exploration of its potential applications in the field of medicinal chemistry, including the development of novel kinase inhibitors and anticancer agents. Additionally, the compound's anti-inflammatory and antiviral activities could be further studied for potential therapeutic applications.

Synthesis Methods

The synthesis of 3-amino-6-(4-methylphenyl)-2-sulfanylthieno[3,2-d]pyrimidin-4(3H)-one involves the reaction of 2-aminothiophene-3-carboxylic acid with 4-methylphenyl isothiocyanate in the presence of a base. The resulting intermediate is then subjected to cyclization with the help of a suitable reagent to yield the final product. This synthesis method has been reported in the literature and has been shown to yield the desired product in good to excellent yields.

Scientific Research Applications

3-amino-6-(4-methylphenyl)-2-sulfanylthieno[3,2-d]pyrimidin-4(3H)-one has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to possess a wide range of biological activities, including antitumor, anti-inflammatory, and antiviral activities. The compound has also been reported to exhibit potent inhibitory activity against certain kinases, making it a potential candidate for the development of kinase inhibitors.